N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-benzyl-2-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H17N3O2S/c1-2-12-8-13(19)18-15(17-12)21-10-14(20)16-9-11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3,(H,16,20)(H,17,18,19)
• InChI Key: MPGASMVXSNAAAH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC(=O)NCC2=CC=CC=C2
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide, also known as BEOTA, is a thioacetamide compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, making it a topic of interest among researchers.

Mechanism of Action

The mechanism of action of N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide is not fully understood, but studies have suggested that it may work by inhibiting certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to have various biochemical and physiological effects, including the ability to inhibit cancer cell growth and induce apoptosis (cell death) in cancer cells. It has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide in lab experiments is that it has shown promising results in inhibiting cancer cell growth, making it a potential candidate for further research in the field of oncology. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for research on N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide. One direction could be to further investigate its mechanism of action, which may provide insight into how it can be optimized for use in lab experiments. Another direction could be to study its potential use in combination with other anticancer agents, to determine if it can enhance their effectiveness. Additionally, research could be conducted to investigate its potential use in other areas of medicine, such as in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide involves the reaction of benzylamine with ethyl 2-(4,6-dioxo-1,6-dihydropyrimidin-2-ylthio)acetate in the presence of a catalyst. The resulting compound is then purified through a series of steps, including recrystallization and column chromatography.

Scientific Research Applications

N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been studied for its potential use in various scientific research applications, including as a potential anticancer agent. Studies have shown that N-benzyl-2-[(4-ethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetamide can inhibit the growth of cancer cells, making it a promising candidate for further research.